Lithium difluorophosphate
Cat. No. B8606719
M. Wt: 107.9 g/mol
InChI Key: IGILRSKEFZLPKG-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US09028786B2
Procedure details
Difluorophosphoric acid (reagent, produced by Fluorochem Ltd.) (18.3 g) was weighed into a 250 ml-volume PFA vessel, and 4.0 g of lithium hexafluorophosphate (reagent, produced by Stella Chemifa Corporation) was added. Furthermore, 10.4 g of sodium chloride (reagent, produced by Wako Pure Chemical Industries, Ltd.) was added, and the mixture was stirred for 1 hour under nitrogen flow and after heating at 130° C. for 17 hours, cooled to room temperature to obtain a mixed crystal of sodium difluorophosphate and lithium difluorophosphate. Anion analysis was performed in the same manner as in Example 2-6, as a result, the obtained difluorophosphate ion was 93% in terms of the relative area.
Identifiers
|
REACTION_CXSMILES
|
[P:1]([F:5])([F:4])(=[O:3])[OH:2].F[P-](F)(F)(F)(F)F.[Li+:13].[Cl-].[Na+:15]>>[P:1]([F:5])([F:4])([O-:3])=[O:2].[Na+:15].[P:1]([F:5])([F:4])([O-:3])=[O:2].[Li+:13] |f:1.2,3.4,5.6,7.8|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
18.3 g
|
|
Type
|
reactant
|
|
Smiles
|
P(O)(=O)(F)F
|
Step Two
|
Name
|
|
|
Quantity
|
4 g
|
|
Type
|
reactant
|
|
Smiles
|
F[P-](F)(F)(F)(F)F.[Li+]
|
Step Three
|
Name
|
|
|
Quantity
|
10.4 g
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].[Na+]
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
130 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred for 1 hour under nitrogen flow
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooled to room temperature
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
P(=O)([O-])(F)F.[Na+]
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
P(=O)([O-])(F)F.[Li+]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US09028786B2
Procedure details
Difluorophosphoric acid (reagent, produced by Fluorochem Ltd.) (18.3 g) was weighed into a 250 ml-volume PFA vessel, and 4.0 g of lithium hexafluorophosphate (reagent, produced by Stella Chemifa Corporation) was added. Furthermore, 10.4 g of sodium chloride (reagent, produced by Wako Pure Chemical Industries, Ltd.) was added, and the mixture was stirred for 1 hour under nitrogen flow and after heating at 130° C. for 17 hours, cooled to room temperature to obtain a mixed crystal of sodium difluorophosphate and lithium difluorophosphate. Anion analysis was performed in the same manner as in Example 2-6, as a result, the obtained difluorophosphate ion was 93% in terms of the relative area.
Identifiers
|
REACTION_CXSMILES
|
[P:1]([F:5])([F:4])(=[O:3])[OH:2].F[P-](F)(F)(F)(F)F.[Li+:13].[Cl-].[Na+:15]>>[P:1]([F:5])([F:4])([O-:3])=[O:2].[Na+:15].[P:1]([F:5])([F:4])([O-:3])=[O:2].[Li+:13] |f:1.2,3.4,5.6,7.8|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
18.3 g
|
|
Type
|
reactant
|
|
Smiles
|
P(O)(=O)(F)F
|
Step Two
|
Name
|
|
|
Quantity
|
4 g
|
|
Type
|
reactant
|
|
Smiles
|
F[P-](F)(F)(F)(F)F.[Li+]
|
Step Three
|
Name
|
|
|
Quantity
|
10.4 g
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].[Na+]
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
130 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred for 1 hour under nitrogen flow
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooled to room temperature
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
P(=O)([O-])(F)F.[Na+]
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
P(=O)([O-])(F)F.[Li+]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
